Cas no 946236-21-1 (methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946236-21-1
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 5910751
• PubChem ID: 16883824
• Update Time: 2025-08-04

methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl (4-(2-((cyclohexylmethyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• methyl N-[4-[2-(cyclohexylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• AKOS024488533
• F5011-0101
• methyl N-(4-{[(cyclohexylmethyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• 946236-21-1
• methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C14H21N3O3S/c1-20-14(19)17-13-16-11(9-21-13)7-12(18)15-8-10-5-3-2-4-6-10/h9-10H,2-8H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： VJADDIZSEYMTJV-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC(=C1)CC(NCC1CCCCC1)=O

Computed Properties

• Exact Mass: 311.13036271g/mol
• Monoisotopic Mass: 311.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Additional information on methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 946236-21-1, known as methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring system and a cyclohexylmethyl group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The thiazole ring system, a key structural component of this compound, is known for its versatility in chemical reactions. Thiazoles are heterocyclic compounds that have been extensively studied due to their potential as building blocks in the synthesis of bioactive molecules. The integration of a cyclohexylmethyl group further enhances the compound's chemical properties, making it highly suitable for exploring its interactions with biological systems. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, which are critical factors in drug design.

One of the most notable aspects of methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is its potential as a lead compound in medicinal chemistry. Researchers have been actively investigating its ability to inhibit specific enzymes and pathways associated with various diseases. For instance, preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in cancer progression. These studies are being conducted using advanced techniques such as X-ray crystallography and molecular docking simulations to better understand the compound's binding modes and selectivity.

In addition to its pharmacological applications, this compound has also been explored for its role in synthetic chemistry. The synthesis of methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate involves a series of well-defined steps that highlight the importance of protecting groups and stereochemical control. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the overall cost and environmental impact of producing this compound on an industrial scale.

Another area of interest surrounding this compound is its potential as a precursor for other bioactive molecules. By modifying specific functional groups within its structure, chemists can generate derivatives with enhanced potency or selectivity. For example, substituting the cyclohexylmethyl group with other alkyl chains or aromatic moieties has been shown to significantly alter the compound's pharmacokinetic properties. These modifications are being systematically explored to identify optimal candidates for preclinical testing.

From an environmental perspective, the development of sustainable synthesis routes for methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is a priority. Green chemistry principles are being applied to minimize waste generation and reduce reliance on hazardous reagents. Innovations such as enzymatic catalysis and microwave-assisted synthesis are being employed to achieve these goals while maintaining high yields and product quality.

In conclusion, methyl N-(4-{(cyclohexylmethyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate represents a compelling example of how modern chemical research can lead to innovative solutions in drug discovery and development. Its unique structure, coupled with recent advances in synthetic and pharmacological studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in the advancement of therapeutic agents.